Cas no 615-09-8 (2-(3-Ethoxy-3-oxopropanoyl)furan; 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione)

• Product Name: 2-(3-Ethoxy-3-oxopropanoyl)furan; 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione
• CAS No: 615-09-8
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00122473
• CID: 38924
• PubChem ID: 2759240
• Update Time: 2025-11-01

2-(3-Ethoxy-3-oxopropanoyl)furan; 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(furan-2-yl)-3-oxopropanoate
• Ethyl 3-(2-Furyl)-3-oxopropanoate
• 3-FURAN-2-YL-3-OXO-PROPIONIC ACID ETHYL ESTER
• Ethyl 3-fur-2-yl-3-oxopropanoate
• Ethyl 3-(fur-2-yl)-3-oxopropanoate
• Ethyl 2-furoylacetate
• ethyl 3-(2-furyl)-3-oxo-propanoate
• ethyl 3-oxo-3-(furan-2-yl)propanoate
• 2-Furoylacetic acid ethyl ester
• ethyl beta-oxo-2-furanpropionate
• ethyl 3-(2-furyl)-3-ketopropionate
• ethyl 3-furan-2-yl-3-oxo-propionate
• ethyl 3-furan-2-yl-3-oxopropanoate
• ethylfuryloxopropanoate
• ethyl-2-furoyl-acetate
• ethyl (2-furoyl)acetate
• Ethy
• 2-(3-Ethoxy-3-oxopropanoyl)furan; 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione
• PKHYBBXBBXOGMZ-UHFFFAOYSA-N
• ethyl 3-oxo-3-(2-furyl)propanoate
• CS-0067857
• AKOS000310049
• J-520814
• A-oxo-, ethyl ester
• FT-0625983
• 910112-31-1
• 2-(3-Ethoxy-3-oxopropanoyl)furan, 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione
• MFCD00122473
• SCHEMBL1126497
• 3-(2-Furyl)-3-oxopropionic acid ethyl ester
• 11X-0925
• AC-17260
• DTXSID30374701
• AB03499
• 2-Furanpropanoic acid,
• 615-09-8
• ethyl 3-(2-furyl)-3-oxopropanoate, AldrichCPR
• 2-Furanpropanoic acid, .beta.-oxo-, ethyl ester
• SY005598
• 2-(furan-2-carbonyl)butanoate;Ethyl 3-(2-Furyl)-3-oxopropanoate
• A833273
• Ethyl 2-(fur-2-oyl)acetate
• DB-053912
• STK312749
• 2-Furanpropanoic acid, beta-oxo-, ethyl ester
• DB-182207
• 811-262-8

• MDL： MFCD00122473
• Inchi： 1S/C9H10O4/c1-2-12-9(11)6-7(10)8-4-3-5-13-8/h3-5H,2,6H2,1H3
• InChI Key： PKHYBBXBBXOGMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.1650
• Boiling Point: 254.2 ℃ at 760 mmHg
• Flash Point: 107.6℃
• Refractive Index: 1.4209 (estimate)
• PSA: 56.51000
• LogP: 1.41550

2-(3-Ethoxy-3-oxopropanoyl)furan; 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Ethoxy-3-oxopropanoyl)furan; 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione

Introduction to 2-(3-Ethoxy-3-oxopropanoyl)furan and 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione (CAS No. 615-09-8)

The compounds 2-(3-Ethoxy-3-oxopropanoyl)furan and 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione, identified by the CAS number 615-09-8, represent significant advancements in the field of organic chemistry and pharmaceutical research. These molecules have garnered attention due to their unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The structural framework of these compounds incorporates functional groups that make them versatile intermediates, facilitating the creation of more complex pharmacophores.

2-(3-Ethoxy-3-oxopropanoyl)furan is characterized by a furan ring substituted with an ethoxy group at the 3-position and an acetoacetate moiety at the 2-position. This configuration imparts reactivity that is highly valuable in synthetic chemistry. The presence of both ether and carbonyl functionalities allows for further derivatization, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its utility in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs), where its ability to undergo selective modifications enables the development of novel therapeutic entities with improved pharmacokinetic profiles.

On the other hand, 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione exhibits a distinct structural motif with an ethoxy group at the 1-position and a furanyl substituent at the 3-position of a propane dione backbone. This compound has been explored as a precursor in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity. The dione group provides a site for nucleophilic addition reactions, while the furan ring can participate in various cyclization reactions, leading to the formation of more complex scaffolds. Current research is focused on leveraging this compound to develop new antimicrobial agents, given its ability to interact with bacterial cell wall biosynthesis pathways.

The synthesis of these compounds involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. For instance, 2-(3-Ethoxy-3-oxopropanoyl)furan can be prepared through a Vilsmeier-Haack reaction followed by etherification, while 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione is typically synthesized via condensation reactions between ethyl acetoacetate and furfural derivatives under controlled conditions. These synthetic routes underscore the importance of precision in reaction conditions to achieve high yields and purity.

In terms of biological activity, both compounds have been investigated for their potential therapeutic effects. 2-(3-Ethoxy-3-oxopropanoyl)furan has shown promise as a precursor for molecules that modulate enzyme activity, particularly those involved in inflammatory responses. Preliminary data suggest that derivatives of this compound may exhibit COX-inhibitory properties, making them candidates for further development as anti-inflammatory drugs. Similarly, 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione has been studied for its antimicrobial properties, with some derivatives demonstrating efficacy against Gram-positive bacteria by interfering with cell wall synthesis.

The growing interest in these compounds is also driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes of these molecules with biological targets with high accuracy. For example, virtual screening studies have identified key interactions between derivatives of 2-(3-Ethoxy-3-oxopropanoyl)furan and cyclooxygenase enzymes (COX), providing insights into their mechanism of action. Similarly, molecular dynamics simulations have helped elucidate how 1-Ethoxy-3-(fur-2-yl)propane-1,3-dione interacts with bacterial enzymes involved in peptidoglycan biosynthesis.

The role of these compounds in drug discovery is further reinforced by their compatibility with green chemistry principles. Many synthetic routes involve solvent-free conditions or use environmentally benign reagents, aligning with global efforts to reduce the ecological footprint of pharmaceutical manufacturing. Additionally, catalytic methods have been employed to minimize waste generation, ensuring that these processes are not only efficient but also sustainable.

Future directions in research are likely to focus on optimizing the synthetic pathways for these compounds while exploring new derivatives that enhance their biological activity. Advances in biocatalysis and flow chemistry may also contribute to more efficient production methods. Furthermore, interdisciplinary approaches combining organic chemistry with computational biology will continue to drive innovation in this field.

In conclusion,2-(3-Ethoxy-3 oxopropanoyl)furan and 1-Ethoxy - 3 -(fur - 2 - yl) propane - 1 , 3 - dione represent important contributions to pharmaceutical chemistry. Their unique structural features and potential applications make them valuable tools for drug development. As research progresses，these compounds are expected to play an increasingly significant role in addressing unmet medical needs through innovative chemical solutions.